Cas no 53281-53-1 (2-Butyne, 1,1,4,4-tetramethoxy-)

• Product name: 2-Butyne, 1,1,4,4-tetramethoxy-
• CAS No: 53281-53-1
• MF: C₈H₁₄O₄
• MW: 174.19436
• CID: 1581905
• PubChem ID: 11378784

2-Butyne, 1,1,4,4-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butyne, 1,1,4,4-tetramethoxy-
• 1,1,4,4-tetramethoxybut-2-yne
• AKOS040768265
• SCHEMBL5937344
• MFCD32266990
• GEO-04020
• DTXSID50464017
• 53281-53-1

• Inchi： InChI=1S/C8H14O4/c1-9-7(10-2)5-6-8(11-3)12-4/h7-8H,1-4H3
• InChI Key： IXNAXQITDUBOFI-UHFFFAOYSA-N
• SMILES： COC(C#CC(OC)OC)OC

Computed Properties

• Exact Mass: 174.08922
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų
• XLogP3: 0

Experimental Properties

• PSA: 36.92